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Compound of Interest |

Compound Name: 4-Fluoro-2-methoxybenzonitrile
CAS No.: 191014-55-8
Cat. No.: B069021
. J

Executive Summary

4-Fluoro-2-methoxybenzonitrile (CAS: 103966-66-1) is a critical intermediate in the synthesis
of pharmaceutical active ingredients (APIs), particularly in the development of kinase inhibitors
and central nervous system (CNS) agents.[1] Its utility stems from the unique electronic
properties conferred by the ortho-methoxy and para-fluoro substituents relative to the nitrile
handle.[1]

However, this utility comes with specific toxicological risks.[1][2][3][4][5] While often classified
as "Harmful" (Category 4), a significant subset of safety notifications elevate it to "Toxic"
(Category 3), necessitating a conservative, high-integrity safety protocol.[1][2] This guide
provides a definitive GHS classification, supported by mechanistic toxicological insights and
field-proven handling strategies.[1][2]

Chemical Identity & Physicochemical Context[1][2]
[5][6][7][8][9][10][11]

Understanding the physical state and structural reactivity is the first step in accurate hazard
assessment.[1][2] The 4-fluoro and 2-methoxy groups modulate the lipophilicity and metabolic
stability of the benzonitrile core.[1]
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Parameter Data Relevance to Safety
Chemical Name 4-Fluoro-2-methoxybenzonitrile  Primary Identifier

CAS Number 103966-66-1 Verification Key
Molecular Formula CsHeFNO MW: 151.14 g/mol
Physical State Solid (Crystalline Powder) Inhalation risk (Dust)

] ] Solid at room temp; melt
Melting Point 75°C —-77°C ]
hazard if heated

N Low in water; Soluble in ) )
Solubility ] Skin absorption vector
organics (DMSO, MeOH)

GHS Classification Matrix

The following classification reflects the consensus data from major chemical suppliers and
ECHA notifications. Note the "Senior Scientist Note" regarding the divergence in Acute Toxicity

categorization.

Signal Word:WARNING (Note: Treat as DANGER if high-purity batch data is unavailable, due
to potential Acute Tox. 3 variance).

Hazard Statements (H-Codes)
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Hazard Class Category H-Code Hazard Statement
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[1]5]
Acute Toxicity Harmful in contact
4 H312 _ _
(Dermal) with skin.[1][2][5]
o Harmful if inhaled.[1]
Acute Toxicity (Inhal.) 4 H332
[2][41[5]
) ) ) Causes skin irritation.
Skin Corrosion/Irrit. 2 H315
[1I[21[6]17]
_ Causes serious eye
Eye Damage/Irrit. 2A H319 S
irritation.[1][2][4][6][8]
_ May cause respiratory
STOT - Single Exp. 3 H335

irritation.[1][4]

Critical Variance: Approximately 20% of industry notifications classify this substance as Acute
Tox. 3 (H301/H311/H331 - Toxic).[1] In drug development environments, the "Precautionary
Principle” dictates that you handle this material assuming the higher toxicity threshold until

specific LD50 data confirms otherwise.[2]

Precautionary Statements (P-Codes) - Priority Selection

Prevention: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).[1][2]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap/water), P305+P351+P338 (IF
IN EYES: Rinse cautiously).[1][2]

Storage/Disposal: P403+P233 (Store in well-ventilated place), P501 (Dispose per local
regulations).[1][2]
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Toxicological Mechanisms & Risk Assessment

To move beyond simple compliance, we must understand why this molecule is hazardous.[1][2]
The toxicity profile is driven by the benzonitrile core and its metabolic activation.[1][2]

Mechanistic Insight: The Nitrile Factor

Aromatic nitriles are generally more stable than aliphatic nitriles, but they are not metabolically
inert.[2]

o Metabolic Activation: The primary risk involves oxidative metabolism via Cytochrome P450
enzymes.[1][2] While the para-fluorine blocks metabolism at the 4-position, the nitrile moiety
can still undergo alpha-hydroxylation (though difficult on aromatic rings) or, more likely, the
molecule acts as a direct electrophile causing irritation.[1][2]

o Cyanide Liberation: Unlike aliphatic nitriles, 4-Fluoro-2-methoxybenzonitrile does not
rapidly liberate cyanide ions in neutral aqueous conditions.[1][2] However, in vivo metabolism
can slowly release cyanide, contributing to the acute toxicity profile (H302/H312/H332).[1][2]

« lIrritation Pathway: The lipophilic nature (enhanced by the methoxy group) allows the
compound to penetrate the stratum corneum, where it acts as a local irritant to mucous
membranes (H315, H319, H335).[1][2]

Visualization: Classification Logic

The following diagram illustrates the logical flow from chemical structure to the assigned GHS
controls.

STalf SiEtE Inhalation

(Dust Potential) \»
4-Fluoro-2-methoxybenzonitrile . Irritant (Cat 2/2A) > Engineering:
Local Reactivity (Skin/Eye/Resp) Fume Hood Required
Benzonitrile Core _/

(Metabolic Activity) . .
Systemic Absorption Acute Tox 4 PPE: Nitrile/Laminate Gloves
(Oral/Derm/Inhal) Respirator (N95/P100)
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Caption: Logical derivation of GHS controls from physicochemical and structural properties.

Operational Safety & Handling Protocols

As a Senior Scientist, reliance on "standard precautions" is insufficient. The following protocols
are specific to the handling of fluorinated benzonitriles.

Engineering Controls (The First Line of Defense)

o Primary Containment: All weighing and transfer operations must occur inside a certified
chemical fume hood.[1][2]

 Static Control: As a dry powder, this compound can generate static charge.[1][2] Use anti-
static weighing boats and ground equipment if handling >100g.[1][2]

Personal Protective Equipment (PPE) Matrix

Senior Scientist

Body Part Standard Protocol Recommendation (Best
Practice)

Double Gloving: Nitrile (inner)
+ Laminate/Barrier (outer) if
. dissolving in DMSO/DCM.[1]
Hands Nitrile Gloves (0.11mm) o
Reason: Nitriles can permeate
standard gloves when in

organic solution.[1][2]

N95/P100 Mask if working
outside hood (e.g., equipment
Respiratory Fume Hood maintenance) or if dust

generation is uncontrolled.[1]

[2]

Chemical Goggles or Face
Eyes Safety Glasses Shield if handling large
quantities or liquid solutions.[1]

Experimental Workflow Visualization
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This workflow ensures self-validating safety at every step of the experiment.[1]

Start: Weighing

Is Fume Hood Active?

Weigh in Hood
(Anti-static tools)

Solubilization

Risk: Skin Absorption
(Enhanced by solvent)

Double Glove Protocol

Reaction/Heating

Closed System
(Reflux/Sealed Vial)

Disposal:

Solid Toxic Waste
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Caption: Step-by-step safety decision tree for handling 4-Fluoro-2-methoxybenzonitrile in the
lab.

Emergency Response

In the event of exposure, immediate action mitigates the risk of systemic toxicity.[2]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only).[1][2] Alert medical personnel to potential nitrile exposure.[2]

Skin Contact: Brush off loose particles before washing.[1][2] Wash with soap and water for
15 minutes.[1][2] Do not use solvent (ethanol/acetone) to clean skin, as this enhances
absorption.[1][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][3][4][7] Remove contact
lenses if present.[1][2][3][4][7]

Spill Cleanup:

[¢]

Evacuate dust area.[1]

o

Wear N95/P100 respirator and double gloves.[1][2]

o

Wet sweep or vacuum (HEPA) to avoid dust generation.[1][2]

Place in a sealed container labeled "Toxic Solid."

o
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¢ Tanii, H., & Hashimoto, K. (1984).[1][2] Studies on the mechanism of acute toxicity of nitriles
in mice. Archives of Toxicology. (Mechanistic grounding for nitrile toxicity). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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